An In-depth Technical Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate
An In-depth Technical Guide to tert-Butyl [4,4'-bipiperidine]-1-carboxylate
For Researchers, Scientists, and Drug Development Professionals
Introduction
tert-Butyl [4,4'-bipiperidine]-1-carboxylate, a heterocyclic organic compound, serves as a crucial building block in medicinal chemistry and drug discovery. Its rigid bipiperidine scaffold is a key structural motif in the design of various therapeutic agents. The presence of a tert-butoxycarbonyl (Boc) protecting group on one of the piperidine nitrogens allows for selective functionalization, making it a versatile intermediate for the synthesis of complex molecules with potential biological activity. This technical guide provides a comprehensive overview of the chemical properties, a plausible synthetic route, and potential applications of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.
Core Chemical Properties
The fundamental physicochemical properties of tert-Butyl [4,4'-bipiperidine]-1-carboxylate are summarized in the table below. While some experimental values are readily available, others, such as the melting point and specific solubility data, are not extensively reported in the public domain.
| Property | Value |
| CAS Number | 171049-35-7[1] |
| Molecular Formula | C15H28N2O2[1] |
| Molecular Weight | 268.39 g/mol [1] |
| Boiling Point | 363 °C[1] |
| Flash Point | 173 °C[1] |
| Density | 1.028 g/cm³[1] |
| Melting Point | Not explicitly reported in search results. |
| Solubility | Not explicitly reported in search results. Based on structurally similar compounds, it is likely to be soluble in organic solvents like dichloromethane, chloroform, and methanol. |
| Appearance | Likely a white to off-white solid. |
Synthesis and Experimental Workflow
A detailed experimental protocol for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate is not explicitly available in a single source from the conducted searches. However, based on standard organic chemistry principles and synthetic strategies for similar N-Boc protected amines, a plausible two-step synthesis can be inferred starting from 4,4'-bipiperidine.
Inferred Synthesis Protocol:
Step 1: Boc Protection of 4,4'-Bipiperidine
This reaction involves the protection of one of the secondary amine groups of 4,4'-bipiperidine with a tert-butoxycarbonyl (Boc) group using di-tert-butyl dicarbonate (Boc)2O.
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Materials: 4,4'-bipiperidine, Di-tert-butyl dicarbonate ((Boc)2O), Triethylamine (TEA) or another suitable base, Dichloromethane (DCM) or a similar aprotic solvent.
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Procedure:
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Dissolve 4,4'-bipiperidine in anhydrous DCM in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon).
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Add triethylamine to the solution to act as a base.
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Cool the reaction mixture to 0 °C in an ice bath.
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Slowly add a solution of di-tert-butyl dicarbonate in DCM to the cooled reaction mixture.
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Allow the reaction to warm to room temperature and stir for several hours until completion, monitoring by thin-layer chromatography (TLC).
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Upon completion, quench the reaction with water or a mild aqueous acid.
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Separate the organic layer, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to obtain the crude product.
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Step 2: Purification
The crude product from Step 1 will likely be a mixture of the desired mono-Boc protected product, the di-Boc protected byproduct, and unreacted starting material. Purification is essential to isolate the target compound.
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Materials: Crude product from Step 1, Silica gel, Eluent system (e.g., a gradient of ethyl acetate in hexanes).
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Procedure:
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Prepare a silica gel column for flash chromatography.
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Dissolve the crude product in a minimal amount of the eluent or a suitable solvent.
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Load the dissolved crude product onto the silica gel column.
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Elute the column with an appropriate solvent system, gradually increasing the polarity.
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Collect fractions and monitor by TLC to identify the fractions containing the pure tert-Butyl [4,4'-bipiperidine]-1-carboxylate.
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Combine the pure fractions and remove the solvent under reduced pressure to yield the purified product.
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Below is a Graphviz diagram illustrating the inferred experimental workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.
Caption: Inferred workflow for the synthesis of tert-Butyl [4,4'-bipiperidine]-1-carboxylate.
Role as a Chemical Intermediate
The primary utility of tert-Butyl [4,4'-bipiperidine]-1-carboxylate in drug development lies in its role as a versatile intermediate. The Boc-protected nitrogen is unreactive under many conditions, allowing for chemical modifications to be selectively performed on the unprotected secondary amine of the second piperidine ring. Following these modifications, the Boc group can be easily removed under acidic conditions to reveal the second nitrogen for further functionalization, if required. This strategic protection and deprotection scheme is fundamental in the synthesis of complex, multi-functional molecules.
The following Graphviz diagram illustrates the logical relationship of tert-Butyl [4,4'-bipiperidine]-1-carboxylate as a key intermediate.
Caption: Logical workflow demonstrating the utility of the target compound as an intermediate.
Analytical Characterization
While specific spectral data for tert-Butyl [4,4'-bipiperidine]-1-carboxylate were not found in the conducted searches, standard analytical techniques would be employed for its characterization.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
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¹H NMR: Expected signals would include a singlet for the tert-butyl protons around 1.4 ppm, and a series of multiplets for the piperidine ring protons. The chemical shifts of the protons on the Boc-protected ring would differ from those on the unprotected ring.
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¹³C NMR: Expected signals would include those for the tert-butyl group (quaternary and methyl carbons), and distinct sets of signals for the carbons of the two different piperidine rings.
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Infrared (IR) Spectroscopy: A strong absorption band characteristic of the urethane carbonyl group (C=O) would be expected in the region of 1680-1700 cm⁻¹. The N-H stretching vibration of the unprotected secondary amine would also be present.
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Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) or, more commonly in soft ionization techniques like electrospray ionization (ESI), the protonated molecule [M+H]+.
Applications in Drug Discovery
The bipiperidine scaffold is a privileged structure in medicinal chemistry, appearing in a number of biologically active compounds. While no specific biological activity has been reported for tert-Butyl [4,4'-bipiperidine]-1-carboxylate itself, its utility as a synthetic intermediate suggests its potential role in the development of drugs targeting a variety of diseases. The rigid nature of the bipiperidine core can be advantageous for positioning functional groups in a specific orientation for optimal interaction with biological targets.
Derivatives of this compound could be explored for their activity in areas such as:
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Central Nervous System (CNS) Disorders: The piperidine motif is common in CNS-active drugs.
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Oncology: As a scaffold for kinase inhibitors or other anti-cancer agents.
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Infectious Diseases: As a core for novel antibacterial or antiviral compounds.
It is important to note that any biological activity would be highly dependent on the nature of the substituents introduced onto the bipiperidine core.
Conclusion
tert-Butyl [4,4'-bipiperidine]-1-carboxylate is a valuable chemical intermediate for the synthesis of complex molecules in the field of drug discovery. While detailed experimental data for some of its properties are not widely published, its chemical nature and the established reactivity of its functional groups provide a clear path for its utilization in the laboratory. The ability to selectively functionalize the two piperidine rings makes it an important tool for creating diverse libraries of compounds for biological screening, ultimately contributing to the development of new therapeutic agents. Further research into the synthesis and biological evaluation of derivatives of this compound is warranted to fully explore its potential.
